Cas no 2734778-51-7 (1-(Benzyloxy)-4-bromo-2,5-dichlorobenzene)

• Product Name: 1-(Benzyloxy)-4-bromo-2,5-dichlorobenzene
• CAS No: 2734778-51-7
• MF: C₁₃H₉BrCl₂O
• MW: 332.02
• CID: 5080176
• Update Time: 2026-03-01

1-(Benzyloxy)-4-bromo-2,5-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Benzyloxy)-4-bromo-2,5-dichlorobenzene

• Inchi： 1S/C13H9BrCl2O/c14-10-6-12(16)13(7-11(10)15)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： VHJYGUUMLJPKDU-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(Cl)=C(C=C1Cl)OCC1C=CC=CC=1

Additional information on 1-(Benzyloxy)-4-bromo-2,5-dichlorobenzene

Comprehensive Overview of 1-(Benzyloxy)-4-bromo-2,5-dichlorobenzene (CAS No. 2734778-51-7)

1-(Benzyloxy)-4-bromo-2,5-dichlorobenzene (CAS No. 2734778-51-7) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural properties. This compound, characterized by its benzyloxy and dichloro substituents, serves as a key intermediate in the synthesis of complex organic molecules. Its unique molecular architecture, featuring a bromo group at the 4-position and chloro groups at the 2- and 5-positions, makes it a valuable building block for designing novel compounds with potential applications in drug discovery and material science.

In recent years, the demand for halogenated benzene derivatives like 1-(Benzyloxy)-4-bromo-2,5-dichlorobenzene has surged, driven by their role in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, a common motif in FDA-approved drugs. Researchers are particularly interested in optimizing the synthesis of this compound to improve yield and purity, addressing common challenges like regioselectivity and side reactions. The compound's CAS No. 2734778-51-7 is frequently searched in academic databases, reflecting its relevance in modern organic chemistry.

From an industrial perspective, 1-(Benzyloxy)-4-bromo-2,5-dichlorobenzene is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring catalytic methods to reduce waste and energy consumption during its production. Questions like "How to synthesize 1-(Benzyloxy)-4-bromo-2,5-dichlorobenzene efficiently?" or "What are the alternatives to toxic solvents in its preparation?" are trending in online forums, highlighting the intersection of innovation and sustainability.

The compound's stability under various conditions also makes it a subject of interest for material scientists. Its potential use in liquid crystals, OLEDs (organic light-emitting diodes), and other advanced materials is under investigation. The benzyloxy group, in particular, offers opportunities for further functionalization, enabling the creation of tailored materials with specific optical or electronic properties. This adaptability aligns with the broader trend of customizable chemistry, where precise molecular modifications lead to targeted performance enhancements.

In summary, 1-(Benzyloxy)-4-bromo-2,5-dichlorobenzene (CAS No. 2734778-51-7) exemplifies the synergy between traditional organic chemistry and cutting-edge applications. Its multifaceted utility—from drug intermediates to advanced materials—positions it as a compound of enduring significance. As research continues to uncover new methodologies and applications, this molecule remains a focal point for scientists aiming to push the boundaries of chemical innovation.